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Compound of Interest

Compound Name: 1,3-Dimethyl pseudouridine

Cat. No.: B12407706 Get Quote

Essential Safety and Handling Guide for 1,3-
Dimethylpseudouridine
For researchers, scientists, and drug development professionals, the proper handling of

specialized chemical compounds is paramount for laboratory safety and experimental integrity.

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for 1,3-Dimethylpseudouridine.

Chemical Identifier:

IUPAC Name: 1,3-dimethyl-5-((2R,3R,4R,5R)-3,4-dihydroxy-5-

(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione

CAS Number: Not readily available for 1,3-Dimethylpseudouridine. The closely related N1-

Methylpseudouridine has CAS No. 13860-38-3.[1]

Hazard Identification and Precautionary Measures
While a specific Safety Data Sheet (SDS) for 1,3-Dimethylpseudouridine is not available, the

hazards can be inferred from the closely related compound, N1-Methylpseudouridine. The

primary hazards are anticipated to be:

Acute Oral Toxicity
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Skin Corrosion/Irritation[1]

Serious Eye Damage/Irritation[1]

Specific Target Organ Toxicity (Single Exposure); Respiratory Tract Irritation[1]

Signal Word: Warning[1]

Precautionary Statements:[1]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash hands thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P304+P340: IF INHALED: Remove victim to fresh air and keep at rest in a position

comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P330: Rinse mouth.

Personal Protective Equipment (PPE)
A comprehensive assessment of the specific laboratory conditions and procedures should be

conducted to determine the appropriate level of PPE.[2] The following table summarizes the

recommended PPE for handling 1,3-Dimethylpseudouridine.
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PPE Category Specific Requirements Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Double-gloving

may be necessary for

extensive handling.

To prevent skin contact and

absorption.

Eye and Face Protection
Safety goggles with side-

shields or a face shield.[1]

To protect against splashes

and airborne particles.

Skin and Body Protection

A lab coat is mandatory. For

procedures with a higher risk

of splashes, a chemical-

resistant apron or coveralls

should be worn.

To protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH-approved respirator

is recommended, especially

when handling the solid form

or creating solutions. All

handling should be performed

in a certified chemical fume

hood.

To prevent inhalation of dust or

aerosols.

Operational Plan: Step-by-Step Handling
Procedures

Preparation:

Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

Verify that an eyewash station and safety shower are readily accessible.[1]

Assemble all necessary materials and equipment before starting the procedure.

Handling:

Don the appropriate PPE as outlined in the table above.
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When weighing the solid compound, do so within the fume hood to minimize inhalation

risk.

To prepare solutions, slowly add the 1,3-Dimethylpseudouridine to the solvent to avoid

splashing.

Post-Handling:

Thoroughly clean the work area and any equipment used.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after removing gloves.

Experimental Workflow for Handling 1,3-Dimethylpseudouridine
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Preparation

Handling

Post-Handling Disposal

Verify Fume Hood Operation

Assemble Materials

Don Appropriate PPE

Weigh Solid in Fume Hood

Prepare Solution

Clean Work Area Segregate Waste

Doff PPE Correctly

Wash Hands

Label Waste Container

Store for Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1,3-Dimethylpseudouridine.
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Disposal Plan
Proper disposal of 1,3-Dimethylpseudouridine and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

General Principles:

Treat 1,3-Dimethylpseudouridine as hazardous chemical waste.[3]

Never dispose of this chemical down the drain or in the regular trash.[3]

Consult your institution's Environmental Health and Safety (EHS) office for specific disposal

protocols.[3]

Waste Type Disposal Container Disposal Procedure

Solid 1,3-

Dimethylpseudouridine

Labeled hazardous waste

container.

Collect in a clearly labeled,

sealed container.

Solutions containing 1,3-

Dimethylpseudouridine

Labeled hazardous liquid

waste container.

Collect in a compatible, sealed

container. Do not mix with

other waste streams unless

approved by EHS.

Contaminated Labware (e.g.,

pipette tips, tubes)

Labeled solid hazardous waste

container.

Place all contaminated

disposable items in a

designated hazardous waste

container.

Contaminated PPE (e.g.,

gloves, disposable lab coats)

Labeled solid hazardous waste

container.

Dispose of in a designated

hazardous waste container.

Waste Labeling: All waste containers must be clearly labeled with:

"Hazardous Waste"[3]

The full chemical name: "1,3-Dimethylpseudouridine"

The approximate amount of waste.
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The date of accumulation.

Storage: Store waste containers in a designated, secure area away from general laboratory

traffic until they are collected by the EHS department or a licensed waste disposal contractor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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